2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide

• Molecular Formula: C19H19N3O3S
• Molecular Weight: 369.4 g/mol
• IUPAC Name: 2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C19H19N3O3S/c1-2-25-15-10-8-14(9-11-15)20-17(23)12-16-18(24)22-19(26-16)21-13-6-4-3-5-7-13/h3-11,16H,2,12H2,1H3,(H,20,23)(H,21,22,24)
• InChI Key: TWFRHGMYTCVQKF-UHFFFAOYSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)NC(=O)CC2C(=O)N=C(S2)NC3=CC=CC=C3

Description

2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide, also known as AEAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. AEAA is a thiazole-based compound that has been synthesized using different methods, and its mechanism of action has been studied in detail.

Scientific Research Applications

2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide has been studied for its potential applications in various fields, including cancer research, neuroprotection, and inflammation. In cancer research, 2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. 2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide has also been studied for its neuroprotective effects, as it has been shown to protect neurons from oxidative stress and reduce inflammation in the brain. Additionally, 2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide has been studied for its anti-inflammatory effects, as it has been shown to reduce the production of pro-inflammatory cytokines.

Mechanism of Action

The mechanism of action of 2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide is not fully understood, but it has been shown to inhibit the activity of various enzymes, including histone deacetylases and carbonic anhydrases. Histone deacetylases are enzymes that play a role in gene expression, and their inhibition by 2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide may contribute to its anti-cancer effects. Carbonic anhydrases are enzymes that play a role in pH regulation, and their inhibition by 2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide has been shown to have various biochemical and physiological effects. In cancer cells, 2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide has been shown to induce apoptosis, inhibit cell proliferation, and reduce the expression of various oncogenes. In the brain, 2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide has been shown to reduce oxidative stress, inflammation, and neuronal damage. Additionally, 2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide has been shown to reduce the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide has several advantages for lab experiments, including its ability to inhibit the activity of various enzymes and its potential applications in cancer research, neuroprotection, and inflammation. However, 2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for 2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide research, including the development of more efficient synthesis methods, the identification of its molecular targets, and the evaluation of its potential applications in other fields. Additionally, the development of 2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide derivatives with improved efficacy and reduced toxicity is an area of interest. Further studies are needed to fully understand the potential of 2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide and its derivatives in various fields.
Conclusion
In conclusion, 2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide is a thiazole-based compound that has gained attention in the scientific community due to its potential applications in various fields. 2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide has been synthesized using different methods, and its mechanism of action has been studied in detail. 2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide has been shown to have anti-cancer, neuroprotective, and anti-inflammatory effects, and it has several advantages for lab experiments. However, further studies are needed to fully understand the potential of 2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide and its derivatives in various fields.

Synthesis Methods

2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide has been synthesized using different methods, including the reaction of 2-aminothiazole with 4-ethoxybenzoyl chloride, followed by reaction with aniline and acetic anhydride. Another method involves the reaction of 4-ethoxybenzoic acid with thionyl chloride, followed by reaction with 2-aminothiazole and aniline. Both methods have been reported to yield 2-(2-anilino-4-oxo-1,3-thiazol-5-yl)-N-(4-ethoxyphenyl)acetamide in good yields.